Cas no 705943-40-4 ([4-(2-Butyl)piperazin-1-yl]oxo-acetic acid)

• Product Name: [4-(2-Butyl)piperazin-1-yl]oxo-acetic acid
• CAS No: 705943-40-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 975382
• PubChem ID: 2757329
• Update Time: 2025-08-05

[4-(2-Butyl)piperazin-1-yl]oxo-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(2-Butyl)piperazin-1-yl]oxo-acetic acid
• (4-SEC-BUTYL-PIPERAZIN-1-YL)-OXO-ACETIC ACID
• 2-(4-butan-2-ylpiperazin-1-yl)-2-oxoacetic acid
• {4-[(2R)-butan-2-yl]piperazin-1-yl}(oxo)acetic acid
• {4-[(2S)-butan-2-yl]piperazin-1-yl}(oxo)acetic acid
• 2-[4-(butan-2-yl)piperazin-1-yl]-2-oxoacetic acid
• 705943-40-4
• FT-0720813
• DTXSID50373837
• 2-(4-sec-butylpiperazin-1-yl)-2-oxoacetic acid
• AKOS003590971
• AKOS017324906
• (4-sec-Butyl-piperazin-1-yl)-oxo-aceticacid
• (4-sec-butylpiperazin-1-yl)(oxo)acetic acid
• DB-016593
• [4-(2-Butyl)piperazin-1-yl]oxo-aceticacid

• MDL： MFCD04116729
• Inchi： 1S/C10H18N2O3/c1-3-8(2)11-4-6-12(7-5-11)9(13)10(14)15/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： ZMUJPYRUHQLZBW-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCN(CC1)C(C)CC

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85000
• LogP: -0.11050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives